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Compound of Interest

Compound Name:
Methyl 4-methoxy-3-

methylbenzoylformate

Cat. No.: B7849374

Get Quote

Methyl 4-methoxy-3-methylbenzoylformate (CAS: 424836-59-9), also known systematically

as methyl 2-(4-methoxy-3-methylphenyl)-2-oxoacetate, is a critical organic intermediate and

analytical reference standard[1][2]. With a molecular formula of C11H12O4 and a molecular

weight of 208.21 g/mol , this benzoylformate derivative is frequently utilized in the synthesis of

complex active pharmaceutical ingredients (APIs) and as a marker for impurity profiling in drug

development workflows[2][3].

Because impurities can profoundly impact the safety and efficacy of final drug products,

sourcing high-purity reference standards and subjecting them to rigorous, self-validating

analytical protocols is non-negotiable for researchers and drug development professionals.

Supplier Comparison: Market Alternatives
When selecting a supplier for methyl 4-methoxy-3-methylbenzoylformate, researchers must

balance claimed purity, the depth of provided analytical documentation, and commercial

availability. Below is an objective comparison of primary suppliers based on current market

data[1][2][3].
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Supplier
Product Code /
Identifier

Claimed Purity
Documentatio
n Provided

Best Suited
For

abcr GmbH AB433754 ≥ 97.0% CoA, MSDS

Routine organic

synthesis and

intermediate

scale-up[1].

Leyan
CAS 424836-59-

9
≥ 98.0%

CoA, NMR

Spectra

High-precision

analytical

profiling and

method

development[2].

Smolecule
Smolecule-

424836-59-9
Research Grade CoA

Early-stage

discovery and

general scientific

research[3].

JH CHEM JH-424836-59-9
Custom

Synthesis
CoA, LC-MS

Custom bulk

orders and

specialized

impurity tracking.

Scientific Integrity: The Causality of Analytical
Validation
Relying exclusively on a supplier's Certificate of Analysis (CoA) introduces compliance risks in

GMP environments. As an Application Scientist, I recommend a self-validating system where

the reference standard is independently verified upon receipt. The causality behind the chosen

analytical methods is as follows:

HPLC-UV at 254 nm (Purity): Benzoylformates possess a highly conjugated dicarbonyl

system linked to an aromatic ring. The electron-donating methoxy group further extends this

conjugation. Monitoring at a UV wavelength of 254 nm captures the maximum absorbance of

this chromophore, ensuring that structurally similar process impurities are accurately

detected and quantified[4][5].
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LC-MS in ESI+ Mode (Identity): Electrospray ionization mass spectrometry (ESI-MS)

provides exact mass confirmation. For methyl 4-methoxy-3-methylbenzoylformate, the

expected pseudo-molecular ion

is 209.08. This step is critical to rule out isobaric regioisomers (e.g., 3-methoxy-4-methyl
derivatives) that cannot be distinguished by UV absorbance alone[5].

Quantitative NMR (Absolute Quantification): Chromatographic area percent purity is relative

and blind to non-UV-absorbing impurities (like inorganic salts or residual solvents).

Quantitative NMR (qNMR) is a primary analytical method that establishes absolute mass

fraction without requiring a homologous reference standard. By integrating the target's

distinct aryl methyl signal against a certified internal calibrant, we achieve true

thermodynamic purity.

Step-by-Step Experimental Methodologies
Protocol A: HPLC-UV Purity Assessment

Sample Preparation: Accurately weigh 10.0 mg of the methyl 4-methoxy-3-
methylbenzoylformate standard. Dissolve in 10 mL of HPLC-grade acetonitrile to create a

1.0 mg/mL stock solution. Dilute to a working concentration of 0.1 mg/mL using the mobile

phase.

Column Selection: Use a reverse-phase C18 column (e.g., 4.6 × 250 mm, 5 µm) to ensure

adequate retention of the moderately polar benzoylformate[5].

Mobile Phase: Prepare Solvent A (Water + 0.1% Formic Acid) and Solvent B (Acetonitrile +

0.1% Formic Acid).

Gradient Elution: Run a linear gradient from 5% B to 95% B over 20 minutes at a flow rate of

1.0 mL/min.

Detection: Monitor the eluent at 254 nm. Integrate all peaks with a signal-to-noise ratio > 10

to calculate the relative area percent purity[4][5].

Protocol B: qNMR Absolute Quantification
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Calibrant Selection: Select a certified reference material (CRM) as an internal standard, such

as Maleic acid (traceable to NIST), ensuring its NMR signals do not overlap with the analyte.

Sample Preparation: Co-weigh approximately 15.0 mg of the analyte and 5.0 mg of the

internal standard into a vial using a microbalance (d = 0.001 mg).

Solvation: Dissolve the mixture in 0.6 mL of deuterated chloroform (

) containing 0.03% TMS. Transfer to a 5 mm NMR tube.

Acquisition: Acquire the

-NMR spectrum at 400 MHz or higher. Use a relaxation delay (

) of at least 30 seconds to ensure complete longitudinal relaxation of all protons.

Calculation: Calculate the absolute purity by comparing the integral of the analyte's aryl

methyl singlet (~2.2 ppm, 3H) against the internal standard's reference peak.
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Workflow for the analytical qualification of methyl 4-methoxy-3-methylbenzoylformate
standards.

Expected Analytical Data

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b7849374/docs?utm_src=pdf-body-img#comprehensive-supplier-comparison-analytical-guide-methyl-4-methoxy-3-methylbenzoylformate-reference-standards
https://www.benchchem.com/product/b7849374/docs?utm_src=pdf-body#comprehensive-supplier-comparison-analytical-guide-methyl-4-methoxy-3-methylbenzoylformate-reference-standards
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7849374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To facilitate immediate laboratory validation, the table below summarizes the expected

analytical specifications for a high-quality methyl 4-methoxy-3-methylbenzoylformate
reference standard.

Parameter
Specification / Expected
Value

Analytical Rationale

Appearance
Light yellow to off-white

solid/liquid

Characteristic physical state of

substituted benzoylformate

derivatives.

HPLC Purity 98.0% (Area % at 254 nm)

Ensures minimal interference

from process impurities during

downstream API profiling[4].

LC-MS (ESI+) 209.08

Confirms the exact molecular

weight (C11H12O4, MW:

208.21)[5].

H NMR (

)

~7.8 (m, 2H), 6.9 (d, 1H), 3.9

(s, 6H), 2.2 (s, 3H)

Confirms the regiochemistry of

the 4-methoxy-3-methyl

substitution and the methyl

ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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